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Introduction
Lomofungin is a natural antimicrobial agent produced by Streptomyces lomondensis.[1][2][3] It

is a potent inhibitor of RNA synthesis in a variety of organisms, including fungi, yeasts, and

bacteria.[2][4][5][6] This property makes it a valuable tool for molecular biology research,

particularly for studies involving the regulation of gene expression, the determination of mRNA

stability, and for high-throughput screening for compounds that modulate RNA-protein

interactions.[7][8] This document provides detailed application notes and experimental

protocols for the use of Lomofungin in a research setting.

Mechanism of Action
Lomofungin's primary mechanism of action is the inhibition of DNA-dependent RNA

polymerases.[5][6][9] It has been shown to directly interact with purified RNA polymerase from

E. coli and Saccharomyces, halting RNA chain elongation.[6][9] Unlike some other transcription

inhibitors, Lomofungin does not primarily act by binding to the DNA template or to the

nucleotide substrates.[6] Interestingly, Lomofungin is also a chelating agent for divalent

cations such as Mn²⁺ and Mg²⁺, which are essential cofactors for RNA polymerase activity.

This chelation activity is thought to be a key part of its inhibitory mechanism. While it potently
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inhibits RNA synthesis, its effects on protein and DNA synthesis are less immediate and

generally considered to be secondary to the shutdown of transcription.[4][5]

A diagram illustrating the proposed mechanism of action is provided below.
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Mechanism of Action of Lomofungin
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General Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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